![molecular formula C10H8O2S B074233 6-Methylbenzo[b]thiophene-2-carboxylic acid CAS No. 1467-86-3](/img/structure/B74233.png)
6-Methylbenzo[b]thiophene-2-carboxylic acid
Cat. No. B074233
M. Wt: 192.24 g/mol
InChI Key: KQRBOHOKLNORTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:19][OH:20].[CH3:6][c:7]1[cH:8][cH:9][c:10]2[c:11]([s:12][c:13]([C:15](=[O:16])[OH:17])[cH:14]2)[cH:18]1.[S:1](=[O:2])(=[O:3])([OH:4])[OH:5]>>[CH3:6][c:7]1[cH:8][cH:9][c:10]2[c:11]([s:12][c:13]([C:15](=[O:16])[O:17][CH3:19])[cH:14]2)[cH:18]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc2cc(C(=O)O)sc2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)c1cc2ccc(C)cc2s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
